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Compound of Interest

Compound Name: 4-Chloro-2-methylaniline

Cat. No.: B164923 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Chloro-o-toluidine

This guide provides a comprehensive overview of the core physical properties of 4-Chloro-o-

toluidine (4-COT), an organic compound with the chemical formula CH₃C₆H₃Cl(NH₂).[1]

Intended for researchers, scientists, and professionals in drug development, this document

details quantitative physical data, experimental protocols for their determination, and a logical

workflow for physical characterization. 4-Chloro-o-toluidine is a colorless to grayish-white

crystalline solid with a faint, fishy odor.[1][2][3] It has been utilized as an intermediate in the

production of the pesticide chlordimeform and certain azo dyes.[1][4]

Core Physical and Chemical Properties
The fundamental physical characteristics of 4-Chloro-o-toluidine are summarized in the table

below. These properties are crucial for its handling, application, and in the development of

analytical methods.
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Property Value

IUPAC Name 4-Chloro-2-methylaniline[1][2]

Synonyms
p-Chloro-o-toluidine, 2-Amino-5-chlorotoluene,

2-Methyl-4-chloroaniline[1][2]

CAS Number 95-69-2[1][2]

Chemical Formula C₇H₈ClN[1][2]

Molar Mass 141.60 g/mol [1][2]

Appearance Crystalline solid, gray to white solid[2][3][4]

Melting Point 29–30.3 °C[1][4]

Boiling Point 240–244 °C at 760 mmHg[1][2][4]

Density 1.14 - 1.19 g/cm³ at 25 °C[1][5]

Solubility
Soluble in ethanol; slightly soluble in carbon

tetrachloride; practically insoluble in water.[4][5]

Vapor Density 4.9 (Air = 1)[2]

Flash Point 160 °C (320 °F)[3][6]

Refractive Index 1.583 - 1.5848 at 20 °C[2][5]

**Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental for chemical characterization. The

following sections detail standard laboratory protocols for measuring the key physical constants

of a solid organic compound like 4-Chloro-o-toluidine.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of a substance's purity.[7][8] Pure compounds exhibit a

sharp melting point, while impurities typically cause a depression and broadening of the melting

range.[7][8]

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 4-Chloro-o-toluidine is loaded

into a capillary tube, which is sealed at one end.[9] The tube is tapped gently to pack the

solid to a height of 2-3 mm.[9]

Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Mel-

Temp or Thiele tube).[7][8] The apparatus is designed to heat the sample slowly and

uniformly.[8]

Measurement:

An initial rapid heating can be performed to determine an approximate melting range.[7]

For an accurate measurement, a fresh sample is heated at a medium rate to about 15-20

°C below the expected melting point.[9][10]

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.[8][9]

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range. The temperature at which the entire solid has turned into a clear liquid

is the end of the range.[10]

Boiling Point Determination (Micro Scale Method)
For determining the boiling point of a substance available in small quantities, the micro boiling

point or Thiele tube method is highly effective.[11][12] The boiling point is the temperature at

which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[13]

Methodology:

Sample Preparation: A small amount of the substance (less than 0.5 mL) is placed in a small

test tube (e.g., a fusion tube).[11][13]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed inside the test

tube containing the liquid.[13] This assembly is attached to a thermometer.[11]

Measurement:

The assembly is heated in a Thiele tube or an oil bath.[11][13]
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As the temperature rises, the air trapped in the capillary tube expands and escapes as

bubbles.

Heating continues until a continuous and rapid stream of bubbles emerges from the open

end of the capillary tube.[11][14] This indicates that the vapor pressure of the liquid has

overcome the external pressure.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[11][13]

Density Determination (Displacement Method)
The density of an irregularly shaped solid can be determined using the principle of fluid

displacement, often referred to as Archimedes' principle.[15][16][17]

Methodology:

Mass Measurement: The mass of a sample of 4-Chloro-o-toluidine is accurately measured

using an analytical balance.[15]

Volume Measurement:

A graduated cylinder is partially filled with a liquid in which the solid is insoluble (e.g.,

water, given its low solubility). The initial volume is recorded.[15]

The weighed solid sample is carefully submerged in the liquid in the graduated cylinder.

The final volume is recorded. The difference between the final and initial volumes

represents the volume of the solid sample.[15]

Calculation: The density (ρ) is calculated by dividing the mass (m) of the sample by its

determined volume (V).[15]

Solubility Determination (Qualitative)
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Solubility tests are performed to understand the behavior of a compound in various solvents,

which is guided by the principle of "like dissolves like".[18]

Methodology:

Preparation: A small, measured amount of 4-Chloro-o-toluidine (e.g., 10-20 mg) is placed

into a series of test tubes.

Testing: A small volume (e.g., 1 mL) of a specific solvent (e.g., water, ethanol, carbon

tetrachloride, hexane) is added to each test tube.[19]

Observation: The mixture is agitated or vortexed to facilitate dissolution. The sample is

observed to determine if it is soluble (forms a clear solution), partially soluble (some solid

remains), or insoluble (no apparent dissolution).[19] The observations are recorded for each

solvent.

Workflow for Physical Characterization
The logical progression of experiments to determine the physical properties of a solid organic

compound like 4-Chloro-o-toluidine is crucial for a systematic and efficient characterization.
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Caption: Experimental workflow for the physical characterization of 4-Chloro-o-toluidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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